![molecular formula C7H7N3O B085069 2-Hydrazino-1,3-benzoxazole CAS No. 15062-88-1](/img/structure/B85069.png)
2-Hydrazino-1,3-benzoxazole
Overview
Description
2-Hydrazino-1,3-benzoxazole (HBO) is a heterocyclic compound consisting of a benzene ring fused to a hydrazine ring. It is an important intermediate in organic synthesis and has been used in a variety of applications, including drug development and organic synthesis. The compound has also been used in the synthesis of various other compounds, including antibiotics, antifungal agents, and anticancer drugs. HBO has been extensively studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.
Scientific Research Applications
Antimicrobial Activity :
- Alheety (2019) synthesized 2-hydrazino benzoxazole derivatives, some of which showed specific antibacterial effects against gram-positive bacteria, suggesting potential as specific antibacterial drugs (Alheety, 2019).
- Thomas, Geetha, and Murugan (2009) found that benzoxazole compounds derived from 2-Hydrazino-1,3-benzoxazole exhibited significant anti-inflammatory activities, though none showed antimicrobial activity at the tested concentration (Thomas, Geetha, & Murugan, 2009).
- Ersan et al. (1997) reported that certain 2-[(alpha-methylbenzylidene)hydrazino]benzoxazole derivatives exhibited favorable antimicrobial activities against various bacteria and yeasts (Ersan et al., 1997).
Cytotoxic and Antitumor Activities :
- Jayanna et al. (2013) synthesized 5,7-dichloro-1,3-benzoxazole derivatives from this compound, which demonstrated significant antimicrobial and cytotoxic activities, with some compounds emerging as potent cytotoxic agents (Jayanna et al., 2013).
- Easmon et al. (2006) developed 2-benzoxazolyl hydrazones with antitumor activities, showing efficacy against leukemia, colon, and ovarian cancer cells in vitro (Easmon et al., 2006).
Antioxidant and Anti-Inflammatory Activities :
- Satyendra et al. (2011) synthesized novel dichloro substituted benzoxazole-triazolo-thione derivatives with potent radical scavenging capacity, indicating antioxidant potential (Satyendra et al., 2011).
- Haviv et al. (1988) evaluated 3-[1-(2-Benzoxazolyl)hydrazino]propanenitrile derivatives for inhibiting immune complex-induced inflammation, showing a similar pattern of activity to hydrocortisone (Haviv et al., 1988).
Synthetic Applications :
- Lomov et al. (2006) reported the conversion of 2-deuterohydrazinobenzazoles to 2-deuterobenzazoles, highlighting a synthetic application in the benzazoles series (Lomov, Yutilov, & Smolyar, 2006).
Safety and Hazards
2-Hydrazino-1,3-benzoxazole is classified as a dangerous substance . It has hazard statements H301-H312+H332-H319 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Future Directions
Benzoxazole derivatives have gained a lot of importance in recent years due to their use in intermediates for the preparation of new biological materials . They have been extensively used as a starting material for different mechanistic approaches in drug discovery . There has been a large upsurge in the synthesis of benzoxazole via different pathways . Therefore, the future direction in the study of 2-Hydrazino-1,3-benzoxazole could involve exploring its potential applications in drug discovery and development.
Mechanism of Action
Target of Action
2-Hydrazino-1,3-benzoxazole is a derivative of benzoxazole, a heterocyclic aromatic compound . Benzoxazole and its derivatives have been synthesized and evaluated for their pharmacological activities . They interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .
Mode of Action
The structural makeup of the benzoxazole scaffold allows efficient interaction with biological targets . The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .
Biochemical Pathways
Benzoxazole derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may affect multiple pathways .
Pharmacokinetics
The compound’s storage temperature suggests that it may have specific stability and solubility characteristics .
Result of Action
Benzoxazole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, antitumor, antioxidant, antiviral, antitubercular, and anthelmintic properties .
Action Environment
The action of this compound may be influenced by environmental factors. For instance, its storage temperature suggests that it may be sensitive to heat . Additionally, the compound should be kept in a dark place and under an inert atmosphere .
Biochemical Analysis
Biochemical Properties
It is known that benzoxazole derivatives, which include 2-Hydrazino-1,3-benzoxazole, have a wide range of biological activities . They can interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .
Cellular Effects
Benzoxazole derivatives have been shown to possess potent anticancer activity . They can target a wide range of metabolic pathways and cellular processes in cancer pathology .
Molecular Mechanism
The structural makeup of the benzoxazole scaffold allows efficient interaction with biological targets . The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .
Metabolic Pathways
Benzoxazole derivatives are known to target a wide range of metabolic pathways .
properties
IUPAC Name |
1,3-benzoxazol-2-ylhydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O/c8-10-7-9-5-3-1-2-4-6(5)11-7/h1-4H,8H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QITJGSMHKVXOFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10307653 | |
Record name | 2-hydrazino-1,3-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10307653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15062-88-1 | |
Record name | 15062-88-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=193633 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-hydrazino-1,3-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10307653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-HYDRAZINOBENZOXAZOLE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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